Cas no 83721-36-2 (Benzenesulfonic acid,2,5-dimethyl-, ammonium salt (1:1))

• Product Name: Benzenesulfonic acid,2,5-dimethyl-, ammonium salt (1:1)
• CAS No: 83721-36-2
• MF: C₈H₁₃NO₃S
• MW: 203.258721113205
• CID: 723895
• PubChem ID: 13685726
• Update Time: 2025-04-19

Benzenesulfonic acid,2,5-dimethyl-, ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,5-dimethyl-, ammonium salt (1:1)
• ammonium p-xylene-2-sulphonate
• azanium,2,5-dimethylbenzenesulfonate
• 83721-36-2
• EINECS 280-566-5
• NS00089534
• AMMONIUM 2,5-DIMETHYLBENZENESULFONATE
• AMMONIUM2,5-DIMETHYLBENZENESULFONATE
• Q27274505
• BENZENESULFONIC ACID, 2,5-DIMETHYL-, AMMONIUM SALT (1:1)
• B8CYS38264
• UNII-B8CYS38264

• Inchi： 1S/C8H10O3S.H3N/c1-6-3-4-7(2)8(5-6)12(9,10)11;/h3-5H,1-2H3,(H,9,10,11);1H3
• InChI Key： UXKXKFCNSBEHCR-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(=O)(=O)[O-].[NH4+]

Computed Properties

• Exact Mass: 203.06161445g/mol
• Monoisotopic Mass: 203.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Boiling Point: 415.7°C at 760 mmHg
• Flash Point: 205.2°C